Cas no 191617-01-3 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[[3-(diethylamino)propyl]amino]-1,3,5-triazin-2-yl]amino]-)

• Product name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[[3-(diethylamino)propyl]amino]-1,3,5-triazin-2-yl]amino]-
• CAS No: 191617-01-3
• MF: C₃₄H₅₀N₁₄O₆S₂
• MW: 814.981000000001
• CID: 116043
• PubChem ID: 57370978

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[[3-(diethylamino)propyl]amino]-1,3,5-triazin-2-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[[3-(diethylamino)propyl]amino]-1,3,5-triazin-2-yl]amino]-
• 5-[[4-amino-6-[3-(diethylamino)propylamino]-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-amino-6-[3-(diethylamino)propylamino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethenyl]benzenesulfonic acid
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[[3-(diethylamino)propyl]amino]-1,...
• 2,2'-(1,2-Ethenediyl)bis[5-[[4-amino-6-[[3-(diethylamino)propyl]amino]-1,3,5-triazin-2-yl]amino]-benzenesulfonic acid]
• 191617-01-3
• DTXSID30724848
• 2,2'-(Ethene-1,2-diyl)bis{5-[(4-amino-6-{[3-(diethylamino)propyl]amino}-1,3,5-triazin-2-yl)amino]benzene-1-sulfonic acid}

• Inchi： InChI=1S/C34H50N14O6S2/c1-5-47(6-2)19-9-17-37-31-41-29(35)43-33(45-31)39-25-15-13-23(27(21-25)55(49,50)51)11-12-24-14-16-26(22-28(24)56(52,53)54)40-34-44-30(36)42-32(46-34)38-18-10-20-48(7-3)8-4/h11-16,21-22H,5-10,17-20H2,1-4H3,(H,49,50,51)(H,52,53,54)(H4,35,37,39,41,43,45)(H4,36,38,40,42,44,46)/b12-11+
• InChI Key： BCMCDYHZBAPITI-VAWYXSNFSA-N
• SMILES： CCN(CCCNC1N=C(N)N=C(NC2C=CC(/C=C/C3C=CC(NC4=NC(N)=NC(NCCCN(CC)CC)=N4)=CC=3S(=O)(O)=O)=C(S(=O)(O)=O)C=2)N=1)CC

Computed Properties

• Exact Mass: 814.3485
• Monoisotopic Mass: 814.34791772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 56
• Rotatable Bond Count: 22
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 310Ų
• XLogP3: -0.8
• Tautomer Count: 306
• Surface Charge: 0

Experimental Properties

• PSA: 292.72